Cas no 941949-00-4 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide
• CAS No: 941949-00-4
• MF: C₁₈H₂₂N₂O₅S₂
• MW: 410.507682323456
• CID: 5513191
• Update Time: 2025-07-09

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-4-ethylbenzenesulfonamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O5S2/c1-3-14-5-8-16(9-6-14)27(23,24)19-17-13-15(7-10-18(17)25-2)20-11-4-12-26(20,21)22/h5-10,13,19H,3-4,11-12H2,1-2H3
• InChI Key： XGJTWNZYAFIYGB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2OC)(=O)=O)=CC=C(CC)C=C1

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide

N-5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide: A Comprehensive Overview

N-5-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-4-ethylbenzene-1-sulfonamide, with the CAS number 941949-00-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a sulfonamide group attached to a benzene ring, which is further substituted with an ethyl group and a thiazolidinone moiety. The presence of these functional groups endows the compound with versatile chemical properties and biological activities.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in Journal of Medicinal Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of the thiazolidinone ring. This approach not only enhances reaction efficiency but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The structural complexity of N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl derivatives has been extensively studied for their potential as therapeutic agents. The sulfonamide group is known for its ability to modulate enzyme activity, making it a valuable component in drug design. Recent research has focused on evaluating the anti-inflammatory and anti-tumor properties of this compound. A study conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazolidinone moiety contributes to the molecule's stability and rigidity, making it a candidate for advanced materials such as high-performance polymers or optoelectronic devices. A team led by Dr. Johnson (2023) investigated the use of this compound as a building block for self-healing polymers, demonstrating its potential in creating sustainable materials with enhanced durability.

The biological evaluation of N-sulfonamides has been further enhanced by computational modeling techniques. Researchers have employed molecular docking studies to predict the binding affinity of this compound with various protein targets. These studies have provided valuable insights into the molecular mechanisms underlying its bioactivity. For example, a study published in Nature Communications highlighted the compound's ability to bind to histone deacetylase (HDAC) enzymes, suggesting its potential as an epigenetic regulator.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its eco-friendliness. Research indicates that under aerobic conditions, the compound undergoes microbial degradation via hydrolysis and oxidation pathways. This information is crucial for evaluating its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenyl-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new facets of their chemical and biological properties, paving the way for innovative solutions in medicine and materials science.